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Compound of Interest

Compound Name: 4-Vinylphenol

Cat. No.: B1222589

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 4-
vinylphenol in a range of common laboratory solvents. The information contained herein is
intended to support research, development, and formulation activities by providing essential
data on the physicochemical properties of this versatile compound.

Core Topic: Solubility of 4-Vinylphenol

4-Vinylphenol, also known as p-hydroxystyrene, is a phenolic compound of significant interest
in various fields, including polymer chemistry, flavor and fragrance science, and as a building
block in the synthesis of bioactive molecules. Its solubility is a critical parameter influencing its
application, reactivity, and bioavailability. This guide summarizes the available quantitative and
qualitative solubility data, provides a detailed experimental protocol for solubility determination,
and illustrates a relevant biosynthetic pathway.

Data Presentation: Quantitative Solubility of 4-
Vinylphenol

The following table summarizes the available quantitative solubility data for 4-vinylphenol in
common laboratory solvents. It is important to note that some of these values are calculated or
estimated and should be considered as a guide. Experimental verification is recommended for
precise applications.
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Chemical - Temperature
Solvent Solubility Data Type
Class (°C)
Water Protic, Polar 8.4 g/L[1] Not Specified Calculated
Water Protic, Polar 3.302 g/L[2] 25 Estimated
Dimethyl
Sulfoxide Aprotic, Polar 145 mg/mL][3] Not Specified Experimental
(DMSO0)
Dimethyl
Sulfoxide Aprotic, Polar 100 mg/mL][4] Not Specified Experimental
(DMSO)

Qualitative Solubility Observations:

o Ethanol: Moderately soluble.[5]

o Acetone: Soluble.[6][7]

e Benzene: Soluble.[6][7]

o Chloroform: Sparingly soluble.[6][7][8][9][10]
» Ethers: Soluble.

» Esters: Soluble.

» Fat: Slightly soluble.[5]

Experimental Protocols: Determination of 4-
Vinylphenol Solubility

The most widely accepted method for determining the equilibrium solubility of a compound is
the shake-flask method.[11][12][13][14] The following is a generalized protocol that can be
adapted for determining the solubility of 4-vinylphenol in various solvents.
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Objective: To determine the equilibrium solubility of 4-vinylphenol in a specific solvent at a
controlled temperature.

Materials:

e 4-Vinylphenol (solid)

e Solvent of interest (e.g., water, ethanol, ethyl acetate)

e Analytical balance

e Volumetric flasks

e Screw-cap vials or flasks

e Shaking incubator or orbital shaker with temperature control

o Centrifuge

o Syringe filters (e.g., 0.22 um PTFE or other compatible material)

e High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis
spectrophotometer

o Standard laboratory glassware
Procedure:
o Preparation of Saturated Solution:

o Add an excess amount of solid 4-vinylphenol to a series of vials containing a known
volume of the solvent. The presence of undissolved solid is crucial to ensure that
equilibrium with a saturated solution is achieved.

o Seal the vials tightly to prevent solvent evaporation.
e Equilibration:

o Place the vials in a shaking incubator set to a constant temperature (e.g., 25 °C).
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o Agitate the mixtures for a sufficient period (typically 24-72 hours) to allow the system to
reach equilibrium. The time required may vary depending on the solvent and should be
determined empirically.

e Phase Separation:

o After the equilibration period, remove the vials from the shaker and allow the undissolved
solid to settle.

o To ensure complete separation of the solid from the liquid phase, centrifuge the vials at a
moderate speed.

o Sample Collection and Preparation:
o Carefully withdraw an aliquot of the clear supernatant using a syringe.

o Immediately filter the aliquot through a syringe filter into a clean vial to remove any
remaining microscopic particles.

o Dilute the filtered solution with the solvent as necessary to bring the concentration within
the linear range of the analytical method.

e Quantification:

o Analyze the concentration of 4-vinylphenol in the diluted filtrate using a validated
analytical method, such as HPLC-UV or UV-Vis spectrophotometry.

o Prepare a calibration curve using standard solutions of 4-vinylphenol of known
concentrations to accurately determine the concentration of the sample.

e Calculation:

o Calculate the solubility of 4-vinylphenol in the solvent at the specified temperature, taking
into account any dilution factors. The result is typically expressed in g/L, mg/mL, or mol/L.

Mandatory Visualization
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The following diagrams illustrate a key biosynthetic pathway for 4-vinylphenol and a
generalized workflow for its solubility determination.

Biosynthetic Pathway of 4-Vinylphenol

l p-Coumaric Acid } Decarboxylation _ Phenolic Acid 4-Vinviohenol
—— VR
Decarboxylase (PAD) yip

Click to download full resolution via product page

Caption: Biosynthesis of 4-vinylphenol from p-coumaric acid.
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/Experimental Workflow for Solubility Determination (Shake-Flask Method)\

Solubility Data
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Caption: Generalized workflow for the shake-flask solubility method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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